![molecular formula C15H14F3N3O B215296 N-ethyl-2-[3-(trifluoromethyl)anilino]nicotinamide](/img/structure/B215296.png)
N-ethyl-2-[3-(trifluoromethyl)anilino]nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-2-[3-(trifluoromethyl)anilino]nicotinamide, also known as EF24, is a synthetic compound that has been extensively studied for its potential therapeutic applications. EF24 is a member of the curcumin family of compounds, which are derived from the spice turmeric and have been shown to have anti-inflammatory and anti-cancer properties.
Mechanism of Action
N-ethyl-2-[3-(trifluoromethyl)anilino]nicotinamide exerts its effects through a variety of mechanisms, including the inhibition of NF-κB signaling, the induction of apoptosis, and the inhibition of angiogenesis. This compound has also been shown to modulate the activity of enzymes involved in the metabolism of reactive oxygen species, which may contribute to its anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of inflammation, the induction of apoptosis, and the inhibition of angiogenesis. This compound has also been shown to modulate the activity of enzymes involved in the metabolism of reactive oxygen species, which may contribute to its anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
One advantage of N-ethyl-2-[3-(trifluoromethyl)anilino]nicotinamide is that it has been extensively studied in preclinical models, and its safety profile has been established. However, one limitation of this compound is that it has poor solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-ethyl-2-[3-(trifluoromethyl)anilino]nicotinamide. One area of interest is the development of more potent and selective analogs of this compound for use in therapeutic applications. Another area of interest is the development of novel drug delivery systems for this compound, which may improve its solubility and bioavailability. Additionally, further studies are needed to better understand the mechanisms of action of this compound and its potential therapeutic applications in a variety of diseases.
Synthesis Methods
N-ethyl-2-[3-(trifluoromethyl)anilino]nicotinamide can be synthesized by reacting ethyl 2-bromoacetate with 3-(trifluoromethyl)aniline to form ethyl 2-[3-(trifluoromethyl)anilino]acetate. This intermediate can then be reacted with nicotinic acid to form this compound.
Scientific Research Applications
N-ethyl-2-[3-(trifluoromethyl)anilino]nicotinamide has been studied for its potential therapeutic applications in a variety of diseases, including cancer, inflammation, and neurodegenerative disorders. This compound has been shown to have anti-inflammatory properties by inhibiting the NF-κB signaling pathway, which is involved in the regulation of inflammation. This compound has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting the growth of tumors.
properties
Molecular Formula |
C15H14F3N3O |
---|---|
Molecular Weight |
309.29 g/mol |
IUPAC Name |
N-ethyl-2-[3-(trifluoromethyl)anilino]pyridine-3-carboxamide |
InChI |
InChI=1S/C15H14F3N3O/c1-2-19-14(22)12-7-4-8-20-13(12)21-11-6-3-5-10(9-11)15(16,17)18/h3-9H,2H2,1H3,(H,19,22)(H,20,21) |
InChI Key |
GKHHWNHOXXWVQR-UHFFFAOYSA-N |
SMILES |
CCNC(=O)C1=C(N=CC=C1)NC2=CC=CC(=C2)C(F)(F)F |
Canonical SMILES |
CCNC(=O)C1=C(N=CC=C1)NC2=CC=CC(=C2)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.